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Introduction
Peptide YY (PYY) is a 36-amino acid peptide hormone released from enteroendocrine L-cells

of the distal small intestine and colon in response to food intake.[1][2] It plays a crucial role in

regulating appetite, satiety, and gastrointestinal motility.[1] PYY is found in two main forms:

PYY(1-36) and PYY(3-36), the latter being the major circulating form resulting from the

cleavage of PYY(1-36) by the enzyme dipeptidyl peptidase-4 (DPP-4).[1][3] PYY(3-36) is a

selective agonist for the Y2 receptor, which is involved in the regulation of food intake.[4] Given

its role in energy homeostasis, accurate measurement of plasma PYY levels is essential for

research in obesity, diabetes, and other metabolic disorders. This document provides a detailed

protocol for the quantitative determination of PYY levels in plasma using the Enzyme-Linked

Immunosorbent Assay (ELISA) technique.

Principle of the Assay

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b564193#bc-rfq
https://www.benchchem.com/product/b564193/docs?utm_src=pdf-body#protocol-for-measuring-plasma-peptide-yy-pyy-levels-by-elisa
https://en.wikipedia.org/wiki/Peptide_YY
https://lifestyle.sustainability-directory.com/area/peptide-yy/
https://en.wikipedia.org/wiki/Peptide_YY
https://en.wikipedia.org/wiki/Peptide_YY
https://www.mdpi.com/2072-6643/17/21/3468
https://diabetesjournals.org/diabetes/article/53/9/2461/14629/Studies-of-the-Peptide-YY-and-Neuropeptide-Y2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ELISA is a plate-based assay technique designed for detecting and quantifying substances

such as peptides, proteins, antibodies, and hormones. For PYY measurement, two primary

ELISA formats are commonly used: the Sandwich ELISA and the Competitive ELISA.

Sandwich ELISA: This format is highly specific and sensitive, utilizing two antibodies that

bind to different epitopes on the PYY molecule. A capture antibody is pre-coated onto the

microplate wells. When the sample is added, PYY binds to the capture antibody. A second,

enzyme-conjugated detection antibody is then added, which binds to the captured PYY,

forming a "sandwich". The addition of a substrate results in a color change that is directly

proportional to the amount of PYY in the sample.[5][6][7][8]

Competitive ELISA: This method is advantageous for detecting small molecules like PYY. In

this format, the sample PYY competes with a labeled PYY for binding to a limited number of

primary antibody binding sites. The microplate is coated with a capture antibody. A mixture of

the sample and a known amount of enzyme-labeled PYY is added to the wells. After

incubation, any unbound labeled PYY is washed away. The addition of a substrate produces

a color signal that is inversely proportional to the amount of PYY in the sample.[5][6][8]

Materials and Reagents
While specific components may vary between commercial ELISA kits, a typical kit for PYY

measurement will include:
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Component Description

Microplate
96-well plate pre-coated with an anti-PYY

antibody.

PYY Standard
Lyophilized or concentrated PYY of known

concentration for creating a standard curve.

Detection Antibody
Biotinylated or enzyme-conjugated antibody

specific for PYY.

HRP Conjugate
Streptavidin-Horseradish Peroxidase (HRP)

conjugate (for biotin-based assays).

Wash Buffer
Concentrated buffer for washing the plate at

various steps.

Assay Diluent/Sample Diluent Buffer for diluting standards and samples.

Substrate Solution

TMB (3,3’,5,5’-Tetramethylbenzidine) substrate,

which reacts with HRP to produce a colored

product.

Stop Solution
Acidic solution (e.g., sulfuric acid) to stop the

enzyme-substrate reaction.

Plate Sealers
Adhesive films to cover the plate during

incubations.

Additional materials required but not provided:

Pipettes and pipette tips

Distilled or deionized water

Microplate reader capable of measuring absorbance at 450 nm

Plate shaker (optional, but recommended for some protocols)

Tubes for dilution of standards and samples
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Experimental Protocols
Sample Collection and Preparation
Proper sample handling is critical for accurate PYY measurement.

Plasma Collection:

Collect whole blood into tubes containing EDTA or heparin as an anticoagulant.

Centrifuge the samples at 1,000 x g for 15 minutes at 2-8°C within 30 minutes of collection.

Aliquot the supernatant (plasma) into clean tubes.

Store samples at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Serum Collection:

Collect whole blood into a serum separator tube.

Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.

Centrifuge at 1,000 x g for 20 minutes.

Collect the serum and store as described for plasma.

Reagent Preparation
Bring all reagents and samples to room temperature before use.

Wash Buffer: Dilute the concentrated wash buffer with distilled or deionized water to the

working concentration (typically 1X).

PYY Standard: Reconstitute the lyophilized PYY standard with the provided diluent to create

a stock solution. Perform serial dilutions of the stock solution to generate a standard curve. A

typical standard curve might range from 0 pg/mL to 1000 pg/mL.

Detection Antibody: Dilute the concentrated detection antibody to its working concentration

with the appropriate diluent.
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HRP Conjugate: Dilute the concentrated HRP conjugate to its working concentration.

ELISA Procedure (Generalized Sandwich ELISA
Protocol)

Determine Well Layout: Assign wells for standards, samples, and a blank. It is recommended

to run all standards and samples in duplicate or triplicate.

Add Standards and Samples: Add 100 µL of each standard and sample to the appropriate

wells.

Incubation: Cover the plate with a plate sealer and incubate for 90 minutes to 2 hours at

37°C or room temperature, depending on the kit instructions.

Wash: Aspirate the liquid from each well and wash the plate 3-5 times with 1X Wash Buffer.

After the final wash, invert the plate and tap it firmly on absorbent paper to remove any

remaining buffer.

Add Detection Antibody: Add 100 µL of the diluted detection antibody to each well.

Incubation: Cover the plate and incubate for 1 hour at 37°C or room temperature.

Wash: Repeat the wash step as described in step 4.

Add HRP Conjugate: Add 100 µL of the diluted HRP conjugate to each well.

Incubation: Cover the plate and incubate for 30 minutes to 1 hour at 37°C or room

temperature.

Wash: Repeat the wash step as described in step 4.

Add Substrate: Add 90-100 µL of TMB Substrate to each well.

Incubation: Incubate the plate in the dark at room temperature for 15-30 minutes. A blue

color will develop.

Stop Reaction: Add 50-100 µL of Stop Solution to each well. The color will change from blue

to yellow.
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Read Absorbance: Read the optical density (OD) of each well at 450 nm using a microplate

reader within 30 minutes of adding the Stop Solution.

Data Analysis
Calculate Mean Absorbance: Average the duplicate or triplicate readings for each standard,

control, and sample.

Subtract Background: Subtract the mean absorbance of the blank (zero standard) from all

other readings.

Generate Standard Curve: Plot the mean absorbance for each standard on the y-axis

against the corresponding concentration on the x-axis. A four-parameter logistic (4-PL) curve

fit is often recommended.

Calculate Sample Concentrations: Use the standard curve to determine the concentration of

PYY in each sample by interpolating the sample's mean absorbance value.

Apply Dilution Factor: If samples were diluted, multiply the calculated concentration by the

dilution factor to obtain the final concentration.

Data Presentation
Table 1: Representative Standard Curve Data

Standard Concentration (pg/mL) Mean Absorbance (450 nm)

1000 2.450

500 1.650

250 0.980

125 0.550

62.5 0.320

31.25 0.180

0 0.050
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Table 2: Sample Data and Calculated Concentrations

Sample ID
Mean
Absorbance
(450 nm)

Calculated
Concentration
(pg/mL)

Dilution Factor
Final
Concentration
(pg/mL)

Plasma 1 0.850 210 1 210

Plasma 2 1.200 350 1 350

Mandatory Visualizations
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Caption: Workflow for PYY Measurement by Sandwich ELISA.
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Caption: Simplified Peptide YY (PYY) Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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